Cas no 21198-25-4 (4-Benzhydryl-3-thiosemicarbazide)

• Product Name: 4-Benzhydryl-3-thiosemicarbazide
• CAS No: 21198-25-4
• MF: C₁₄H₁₅N₃S
• MW: 257.354001283646
• MDL: MFCD00060586
• CID: 254510
• PubChem ID: 2735442
• Update Time: 2025-05-22

4-Benzhydryl-3-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N-(diphenylmethyl)-
• 4-Benzhydryl-3-thiosemicarbazide
• 1-amino-3-benzhydrylthiourea
• J-013910
• MFCD00060586
• CS-0336462
• A815194
• AKOS005922890
• 21198-25-4
• C14H15N3S
• 1-amino-3-benzhydryl-thiourea
• SB85945
• F97512
• FT-0638102
• N-Benzhydrylhydrazinecarbothioamide
• SCHEMBL5814354
• DTXSID90370724

• MDL： MFCD00060586
• Inchi： 1S/C14H15N3S/c15-17-14(18)16-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13H,15H2,(H2,16,17,18)
• InChI Key： BPZRVDYOCCVVPL-UHFFFAOYSA-N
• SMILES： S=C(NN)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 257.09900
• Monoisotopic Mass: 257.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.211
• Melting Point: 148-150°C
• Boiling Point: 421.2°Cat760mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.657
• PSA: 82.17000
• LogP: 3.59590

4-Benzhydryl-3-thiosemicarbazide Security Information

• HazardClass：IRRITANT

Additional information on 4-Benzhydryl-3-thiosemicarbazide

4-Benzhydryl-3-thiosemicarbazide: A Comprehensive Overview

4-Benzhydryl-3-thiosemicarbazide (CAS No. 21198-25-4) is a versatile compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug development, catalysis, and advanced materials synthesis. In this article, we delve into the properties, synthesis, and recent advancements in the research of 4-Benzhydryl-3-thiosemicarbazide, highlighting its importance in modern scientific endeavors.

The chemical structure of 4-Benzhydryl-3-thiosemicarbazide comprises a benzhydryl group attached to a thiosemicarbazide moiety. This combination imparts the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have explored its role as a precursor for the development of novel pharmaceutical agents, particularly in the context of anti-cancer drug design. Researchers have demonstrated that derivatives of 4-Benzhydryl-3-thiosemicarbazide exhibit promising anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound in oncology research.

In addition to its pharmaceutical applications, 4-Benzhydryl-3-thiosemicarbazide has found utility in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. For instance, recent findings indicate that this compound can enhance the efficiency of cross-coupling reactions, which are critical in the synthesis of complex organic molecules. The use of 4-Benzhydryl-3-thiosemicarbazide as a ligand has been shown to improve both the selectivity and yield of these reactions, making it an attractive option for industrial applications.

The synthesis of 4-Benzhydryl-3-thiosemicarbazide involves a multi-step process that typically begins with the preparation of the benzhydryl derivative. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and purity. For example, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thiosemicarbazide moiety. This approach not only reduces reaction time but also minimizes side reactions, leading to higher-quality products.

Beyond its direct applications, 4-Benzhydryl-3-thiosemicarbazide serves as a valuable tool in fundamental chemical research. Its reactivity patterns provide insights into the behavior of similar compounds under various conditions. For instance, studies on its thermal stability and decomposition pathways have contributed to our understanding of thiosemicarbazide chemistry. These insights are crucial for designing more stable and efficient compounds for practical use.

Recent research has also highlighted the environmental impact of 4-Benzhydryl-3-thiosemicarbazide and its derivatives. As concerns about sustainability grow, scientists are increasingly focusing on developing eco-friendly synthetic routes and application methods. Innovations such as green chemistry approaches for synthesizing this compound are being explored to reduce waste and energy consumption during production.

In conclusion, 4-Benzhydryl-3-thiosemicarbazide (CAS No. 21198-25-4) stands as a testament to the versatility and potential of organic compounds in advancing scientific research and industrial applications. With ongoing advancements in synthesis techniques and expanding knowledge of its properties, this compound is poised to play an even greater role in shaping future innovations across multiple disciplines.